Cas no 1251699-39-4 (N-(2,1,3-benzothiadiazol-4-yl)-2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-ylacetamide)

N-(2,1,3-benzothiadiazol-4-yl)-2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-ylacetamide structure
1251699-39-4 structure
Product Name:N-(2,1,3-benzothiadiazol-4-yl)-2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-ylacetamide
CAS No:1251699-39-4
MF:C17H13F2N5O2S
MW:389.3792283535
CID:6366751
PubChem ID:49676334
Update Time:2025-09-24

N-(2,1,3-benzothiadiazol-4-yl)-2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,1,3-benzothiadiazol-4-yl)-2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-ylacetamide
    • N-(2,1,3-benzothiadiazol-4-yl)-2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]acetamide
    • AKOS024518654
    • F5788-2022
    • VU0520566-1
    • N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)acetamide
    • 1251699-39-4
    • Inchi: 1S/C17H13F2N5O2S/c18-11-5-4-10(8-12(11)19)24-7-6-23(17(24)26)9-15(25)20-13-2-1-3-14-16(13)22-27-21-14/h1-5,8H,6-7,9H2,(H,20,25)
    • InChI Key: UZQAPAULLWJIEM-UHFFFAOYSA-N
    • SMILES: C(NC1C2C(C=CC=1)=NSN=2)(=O)CN1C(=O)N(C2=CC=C(F)C(F)=C2)CC1

Computed Properties

  • Exact Mass: 389.07580217g/mol
  • Monoisotopic Mass: 389.07580217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 107Ų

N-(2,1,3-benzothiadiazol-4-yl)-2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-ylacetamide Pricemore >>

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N-(2,1,3-benzothiadiazol-4-yl)-2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-ylacetamide Related Literature

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